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Compound of Interest

1-(1-Boc-piperidin-4-yl)piperazine
Compound Name:
hydrochloride

Cat. No.: B1341747

An In-Depth Technical Guide to the Chemical Properties of 1-(1-Boc-piperidin-4-yl)piperazine
Hydrochloride

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1-(1-Boc-piperidin-4-yl)piperazine hydrochloride (CAS No: 205059-39-8). This
bifunctional molecule, incorporating a Boc-protected piperidine and a piperazine moiety, is a
valuable building block in medicinal chemistry. The information presented herein, including
quantitative data, experimental protocols, and process diagrams, is intended to support
research and development activities.

Physicochemical Properties

1-(1-Boc-piperidin-4-yl)piperazine hydrochloride is a white to off-white solid at room
temperature. Its structure features a tert-butyloxycarbonyl (Boc) protecting group on the
piperidine nitrogen, which allows for selective reactions at the piperazine nitrogens. The
hydrochloride salt form enhances its stability and agueous solubility compared to the free base.

Table 1: Core Physicochemical Data
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Property Value Source(s)
CAS Number 205059-39-8 [1]
Molecular Formula C14H28CIN30O2 [1][2]
Molecular Weight 305.85 g/mol [1]
tert-butyl 4-(1-piperazinyl)-1-
Synonyms piperidinecarboxylate
hydrochloride
Appearance Crystalline solid [3][4]
Purity Typically 295-99%
| INChl Key | AOYGSFPZGUVWJIN-UHFFFAOYSA-N |[2] |
Table 2: Solubility and Stability
Property Description Source(s)
The free base is generally
soluble in organic solvents
such as ethanol, methanol,
and dichloromethane. The
Solubility hydrochloride salt is [4]1[5]
expected to have
enhanced solubility in
water and polar protic
solvents.
Stable under recommended
Stability o [6]
storage conditions.
Store in a dry, cool (2-8°C),
Storage and well-ventilated place in a [61[7]

tightly sealed container.

| Incompatibilities | Avoid strong oxidizing agents and strong acids. |[6][7] |
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Synthesis and Reactivity

The synthesis of 1-(1-Boc-piperidin-4-yl)piperazine hydrochloride typically involves a two-
step process: the formation of the free base followed by conversion to its hydrochloride salt.
The presence of the Boc group is critical, enabling regioselective functionalization.

Step 1: Reductive Amination (Free Base Synthesis)

Reducing Agent
(e.g., NaBH(OACc)3)
i
1
RETCISV

k<
Ml 1-(1-Boc-piperidin-4-yl)piperazine

N-Boc-piperidin-4-one

Dissolved and treated with

Step 2: Salt Formation

HCl in solvent g 1-(1-Boc-piperidin-4-yl)piperazine
(e.g., Methanol) > hydrochloride

Click to download full resolution via product page
Caption: General synthesis workflow for the target compound.

A key reaction involving this molecule is the deprotection of the Boc group to liberate the
secondary amine on the piperidine ring. This is typically achieved under acidic conditions.

Experimental Protocols

The following are generalized experimental protocols relevant to the synthesis and modification
of 1-(1-Boc-piperidin-4-yl)piperazine hydrochloride.

Protocol 1: Synthesis of the Hydrochloride Salt
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This protocol outlines the final step of converting the free base to its hydrochloride salt.

Dissolution: Dissolve the intermediate free base, 1-(1-Boc-piperidin-4-yl)piperazine, in a
suitable solvent such as methanol or diethyl ether.[8]

 Acidification: At room temperature or 0°C, slowly add a saturated solution of hydrogen
chloride (HCI) in the chosen solvent (e.g., methanol) dropwise to the stirring solution.[8]

o Precipitation: Continue stirring for several hours. A white solid precipitate of the hydrochloride
salt will typically form.[8]

« |solation: Collect the solid product by filtration.

e Washing & Drying: Wash the filter cake with the anhydrous solvent (e.g., methanol) and dry
the product under vacuum at a moderate temperature (e.g., 50°C) to yield the final 1-(1-Boc-
piperidin-4-yl)piperazine hydrochloride.[S]

Protocol 2: Boc-Group Deprotection

This protocol describes the removal of the Boc protecting group to expose the piperidine
nitrogen for further functionalization.
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1-(1-Boc-piperidin-4-yl)piperazine HCI

Dissolve in solvent
(e.g., Methanol, Dioxane)

Add strong acid
(e.g., 6N HCI)

Stir at 0°C to room temperature
(Monitor by TLC/LC-MS)

Concentrate and neutralize
(e.g., with KOH, NaHCO3)

y

Extract with organic solvent
(e.g., Ethyl Acetate)

Deprotected Product:

1-(Piperidin-4-yl)piperazine

Click to download full resolution via product page

Caption: Experimental workflow for Boc-group deprotection.

« Dissolution: Dissolve the Boc-protected compound (1.0 equivalent) in a suitable solvent like
methanol or dioxane.[9]

« Acidification: Cool the solution to 0°C in an ice bath and slowly add an excess of strong acid,
such as 6N hydrochloric acid (10-20 equivalents).[9][10]
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e Reaction: Stir the mixture, allowing it to slowly warm to room temperature. Monitor the
reaction's completion using Thin Layer Chromatography (TLC) or Liquid Chromatography-
Mass Spectrometry (LC-MS) until the starting material is consumed.[9]

» Neutralization: Upon completion, concentrate the mixture under reduced pressure. Basify the
agueous phase by adding a solid base like potassium hydroxide (KOH) or a saturated
sodium bicarbonate (NaHCO3) solution to achieve a pH > 10.[9][10]

o Extraction: Extract the deprotected free base product with an appropriate organic solvent
(e.g., ethyl acetate).[9][10]

« |solation: Combine the organic layers, dry over an anhydrous salt (e.g., Na2S0Oa), filter, and
concentrate to yield the final product.[9][10]

Safety and Handling

Appropriate safety precautions must be observed when handling this compound.

Table 3: GHS Hazard Information

Hazard Class Statement Source(s)

: : o H315: Causes skin
Skin Corrosion/Irritation L [2][11]
irritation

, o H319: Causes serious eye
Serious Eye Damage/Irritation o [2][11]
irritation

| Specific target organ toxicity | H335: May cause respiratory irritation |[2][11] |

Handling Recommendations:

e Handle in accordance with good industrial hygiene and safety practices.[7]

e Use in a well-ventilated area, preferably within a fume hood, to avoid inhalation of dust.[6][7]

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[7]
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+ Avoid contact with skin, eyes, and clothing.[7]

¢ Wash hands thoroughly after handling.[6]

Chemical Forms

1-(1-Boc-piperidin-4-yl)piperazine

(RCERERE)

- HCI
Base Neutralization)

1-(1-Boc-piperidin-4-yl)piperazine HCI
(Target Compound)

Strong Acid
Deprotection)

1-(Piperidin-4-yl)piperazine

(Deprotected Amine)

Click to download full resolution via product page

Caption: Relationship between the compound and its derivatives.

This document is intended for informational purposes for qualified professionals and does not
constitute a warranty or quality specification. All users should confirm product identity and purity

and adhere to all safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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